Cas no 1379342-70-7 (Methyl 5-bromo-2-cyanonicotinate)

• Product Name: Methyl 5-bromo-2-cyanonicotinate
• CAS No: 1379342-70-7
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4900481
• Update Time: 2025-05-19

Methyl 5-bromo-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyanonicotinate

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)6-2-5(9)4-11-7(6)3-10/h2,4H,1H3
• InChI Key： RLXNYJMENDDLPY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 5-bromo-2-cyanonicotinate

Research Brief on Methyl 5-bromo-2-cyanonicotinate (CAS: 1379342-70-7) in Chemical Biology and Pharmaceutical Applications

Methyl 5-bromo-2-cyanonicotinate (CAS: 1379342-70-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity and structural features. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The compound's structure, featuring a bromine substituent at the 5-position and a cyano group at the 2-position of the pyridine ring, makes it a valuable building block for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating autoimmune diseases and certain cancers. The researchers employed palladium-catalyzed cross-coupling reactions to derivatize the bromine moiety, yielding compounds with improved potency and selectivity.

In another recent development, Methyl 5-bromo-2-cyanonicotinate has been utilized in the construction of pyrido[2,3-d]pyrimidine scaffolds, as reported in ACS Medicinal Chemistry Letters. These scaffolds exhibit significant activity against various cancer cell lines, particularly those with EGFR mutations. The study emphasized the compound's role in facilitating rapid structure-activity relationship (SAR) exploration through its reactive sites.

From a pharmacological perspective, research has shown that derivatives of Methyl 5-bromo-2-cyanonicotinate can modulate multiple signaling pathways. A 2024 paper in Bioorganic & Medicinal Chemistry revealed that certain analogs act as dual inhibitors of PI3K and mTOR, demonstrating synergistic effects in preclinical models of solid tumors. The cyano group in particular was found to contribute to the compounds' binding affinity through hydrogen bond interactions with key residues in the ATP-binding pocket.

Process chemistry advancements have also been made regarding this compound. Recent patents describe improved synthetic routes to Methyl 5-bromo-2-cyanonicotinate that enhance yield and purity while reducing environmental impact. These developments are particularly relevant for scale-up production as the compound gains importance in drug discovery pipelines.

Looking forward, Methyl 5-bromo-2-cyanonicotinate continues to attract attention as a versatile intermediate. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's unique combination of reactivity and stability positions it as a valuable tool in modern medicinal chemistry and chemical biology research.